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Compound of Interest

Compound Name: Phenolphthalin

Cat. No.: B1214455

An In-depth Technical Guide to Phenolphthalein
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of phenolphthalein, a widely
recognized phthalein dye. The document details its chemical properties, mechanisms of action,
and key applications in laboratory and industrial settings, with a focus on information relevant
to researchers, scientists, and professionals in drug development. The synonym
"phenolphthalin” is sometimes used to refer to this compound.

Core Chemical and Physical Data

A summary of the key quantitative data for phenolphthalein is presented below for easy
reference.
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Property Value

CAS Number 77-09-8

Molecular Formula C20H1404

Molecular Weight 318.32 g/mol

Appearance White to yellowish-white crystalline powder

- Slightly soluble in water; soluble in ethanol,
Solubility "
ether

Melting Point 258-263 °C

pH 8.2 (colorless) to pH 10.0 (pink/fuchsia)[1][2]
[31[4]

pH Transition Range

Mechanism of Action as a pH Indicator

Phenolphthalein is extensively used as an indicator in acid-base titrations due to its distinct
color change that is dependent on the pH of the solution.[1][2][3][5] This change in color is a
result of structural rearrangements of the molecule.

 Acidic to Neutral Conditions (pH < 8.2): In acidic and neutral solutions, phenolphthalein
exists in its nonionized lactone form, which is colorless.[1][3][5]

» Basic Conditions (pH 8.2 - 10.0): As the pH increases and the solution becomes basic, the
lactone ring opens, and the molecule is doubly deprotonated to form a quinoid structure.[1]
[3] This new form has an extended conjugated system, which allows it to absorb light in the
visible spectrum, resulting in a pink to fuchsia color.[1]

e Strongly Basic Conditions (pH > 12): In very strongly basic solutions, the pink color of
phenolphthalein slowly fades to colorless. This is due to the formation of an In(OH)3~ form,
which disrupts the conjugated system.[1][5]

» Strongly Acidic Conditions (pH < 0): Under strongly acidic conditions, phenolphthalein can
become protonated, leading to an orange coloration.[3][5]

pH-dependent structural forms of phenolphthalein.
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Experimental Protocols
Preparation of 1% (w/v) Phenolphthalein Indicator
Solution

This protocol outlines the preparation of a 1% weight by volume phenolphthalein solution,
commonly used in acid-base titrations.

Materials:

Phenolphthalein powder

» Ethanol (95% or higher)

¢ Distilled water

e Precision balance

e 100 mL beaker

e 50 mL measuring cylinder

e Stirring rod

e 100 mL volumetric flask

Storage bottle

Procedure:

e Weigh out 1.0 g of phenolphthalein powder using a precision balance.
e Measure 50 mL of ethanol and transfer it to the 100 mL beaker.

» Add the weighed phenolphthalein powder to the ethanol in the beaker.

« Stir the mixture with a stirring rod until the phenolphthalein is completely dissolved.
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» Slowly add distilled water to the beaker to bring the total volume to approximately 90 mL
while stirring.

o Carefully transfer the solution to a 100 mL volumetric flask.

¢ Rinse the beaker with a small amount of distilled water and add the rinsing to the volumetric
flask to ensure a complete transfer.

o Add distilled water to the volumetric flask until the bottom of the meniscus reaches the 100
mL mark.

» Stopper the flask and invert it several times to ensure the solution is homogeneous.

o Transfer the final solution to a labeled storage bottle.

Acid-Base Titration Using Phenolphthalein Indicator

This protocol describes the use of phenolphthalein to determine the endpoint of a titration
between a strong acid (e.g., HCI) and a strong base (e.g., NaOH).

Materials:

o Standardized solution of NaOH (e.g., 0.1 M)
 Solution of HCI of unknown concentration

e 1% Phenolphthalein indicator solution

e Burette

e Pipette (e.g., 25 mL)

o Erlenmeyer flask

¢ White tile or paper

Procedure:
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Rinse the burette with a small amount of the NaOH solution and then fill it, ensuring no air
bubbles are present in the tip. Record the initial burette reading.

Pipette a known volume (e.g., 25.0 mL) of the HCI solution into a clean Erlenmeyer flask.

Add 2-3 drops of the 1% phenolphthalein indicator solution to the HCI in the flask. The
solution should remain colorless.

Place the Erlenmeyer flask on a white tile or paper under the burette to easily observe the
color change.

Slowly add the NaOH solution from the burette to the HCI solution while constantly swirling
the flask.

As the endpoint is approached, the pink color will start to appear where the NaOH is added
and will disappear upon swirling. Add the NaOH dropwise at this stage.

The endpoint is reached when the addition of a single drop of NaOH solution causes a faint
but permanent pink color to persist for at least 30 seconds.[6]

Record the final burette reading. The volume of NaOH used is the difference between the
final and initial readings.

Repeat the titration at least two more times to obtain concordant results.

Biological Activity and Toxicology
Former Use as a Laxative

Phenolphthalein was widely used as a stimulant laxative for over a century.[3][4][5][7] Its

laxative effect is due to the stimulation of the intestinal mucosa.[4][8] However, its use in over-

the-counter laxatives was discontinued following concerns about its potential carcinogenicity.[3]

[5107]

Carcinogenicity

Studies in experimental animals have provided sufficient evidence for the carcinogenicity of

phenolphthalein.[9] Oral exposure to phenolphthalein has been shown to cause tumors in
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multiple tissue sites in rats and mice.[9][10] As a result, the International Agency for Research
on Cancer (IARC) has classified phenolphthalein as a Group 2B carcinogen, meaning it is
"possibly carcinogenic to humans".[11] The U.S. National Toxicology Program has also
concluded that phenolphthalein is reasonably anticipated to be a human carcinogen.[9]

Metabolism

In the body, phenolphthalein is absorbed from the gastrointestinal tract and undergoes
extensive metabolism.[9] The primary metabolite is phenolphthalein glucuronide, which is
formed in the intestinal epithelium and liver.[9][11][12] This conjugate is then eliminated
primarily in the bile.[9][12]

Other Applications

o Kastle-Meyer Test: A reduced, colorless form of phenolphthalein, known as phenolphthalin,
is used in the Kastle-Meyer test to presumptively identify the presence of blood.[5] In the
presence of hemoglobin and an oxidizing agent (hydrogen peroxide), phenolphthalin is
oxidized back to phenolphthalein, resulting in a pink color.[5]

o Concrete Carbonation Test: The pH sensitivity of phenolphthalein is utilized to test the depth
of carbonation in concrete.[5][9] Normal concrete has a high pH and will turn pink when a
phenolphthalein solution is applied, whereas carbonated concrete has a lower pH and will
remain colorless.[8]

o Disappearing Inks: Phenolphthalein is a component in some disappearing inks, where its
color change in the presence of a base and subsequent fading due to reaction with
atmospheric carbon dioxide is exploited.[5][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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